5-bromo-N-(2-(dimethylamino)ethyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride

• IUPAC Name: 5-bromo-N-[2-(dimethylamino)ethyl]-N-(6-ethoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C18H20BrN3O2S2.ClH/c1-4-24-12-5-6-13-15(11-12)26-18(20-13)22(10-9-21(2)3)17(23)14-7-8-16(19)25-14;/h5-8,11H,4,9-10H2,1-3H3;1H
• InChI Key: POSWQNUGENUDPD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N(CCN(C)C)C(=O)C3=CC=C(S3)Br.Cl
• Molecular Formula: C18H21BrClN3O2S2
• Molecular Weight: 490.9 g/mol
• CAS No.: 1215548-71-2

Description

5-Bromo-N-(2-(dimethylamino)ethyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride is a brominated heterocyclic carboxamide derivative featuring a thiophene core substituted at position 5 with bromine and linked to a benzo[d]thiazol-2-yl moiety via a carboxamide bridge. The benzo[d]thiazole ring is further substituted with an ethoxy group at position 6 and a dimethylaminoethyl side chain.

Biological Activity

5-bromo-N-(2-(dimethylamino)ethyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride is a compound of significant interest in medicinal chemistry, particularly for its potential biological activities. This article provides a comprehensive overview of its biological activity, synthesizing findings from diverse research studies.

The compound is characterized by the following chemical properties:

Property	Value
Molecular Formula	C₁₈H₂₁BrClN₃O₂S₂
Molecular Weight	490.9 g/mol
CAS Number	1215548-71-2

The structure includes a benzothiazole moiety, which is known for its diverse biological activities, particularly in anticancer and anti-inflammatory applications.

Anticancer Activity

Recent studies have highlighted the anticancer potential of benzothiazole derivatives, including the compound . In vitro evaluations have demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines. For instance:

• Cell Lines Tested : A431 (human epidermoid carcinoma), A549 (non-small cell lung cancer), and H1299.
• Methods Used : MTT assay for cell viability, flow cytometry for apoptosis detection, and Western blot analysis for protein expression levels.

Results indicated that at concentrations of 1, 2, and 4 μM, the compound promoted apoptosis and arrested the cell cycle, similar to established anticancer agents. Specifically, it inhibited key signaling pathways such as AKT and ERK, which are crucial for cell survival and proliferation .

Anti-inflammatory Activity

The compound has also shown promising anti-inflammatory properties. Studies assessed its impact on inflammatory cytokines such as IL-6 and TNF-α in mouse monocyte macrophages (RAW264.7). The findings revealed a significant reduction in cytokine levels upon treatment with the compound, indicating its potential as an anti-inflammatory agent .

The mechanism by which 5-bromo-N-(2-(dimethylamino)ethyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride exerts its biological effects involves:

• Inhibition of Signaling Pathways : The compound inhibits both the AKT and ERK pathways, which are often dysregulated in cancer.
• Induction of Apoptosis : It promotes programmed cell death in cancer cells, contributing to its cytotoxic effects.
• Modulation of Inflammatory Responses : By reducing cytokine production, it may help mitigate chronic inflammation associated with cancer progression.

Case Studies

Several case studies have reported on the synthesis and biological evaluation of benzothiazole derivatives similar to the compound in focus:

• Study on Anticancer Activity : A series of benzothiazole compounds were synthesized and evaluated for their anticancer properties. The lead compound exhibited IC50 values in the low micromolar range against A431 and A549 cells, demonstrating potent activity comparable to known chemotherapeutics .
• Inflammation Model Study : In an animal model of inflammation, administration of the compound significantly reduced paw swelling and inflammatory markers compared to controls, underscoring its therapeutic potential in inflammatory diseases .

Comparison with Similar Compounds

Core Heterocyclic Systems

The thiophene-carboxamide scaffold in the target compound is distinct from other brominated heterocycles:

• 2-Bromo-6-phenylimidazo[2,1-b][1,3,4]thiadiazole (): This imidazo-thiadiazole derivative lacks the carboxamide functionality but shares bromine as a key substituent.
• 4-Bromo-N,N-diphenyl-2-methylbenzo[b]thiophen-5-amine (): This brominated benzo[b]thiophene features a diphenylamine substituent instead of a carboxamide linkage. The methyl group at position 2 and bromine at position 4 suggest regioselectivity differences in bromination compared to the target compound’s bromine at thiophene position 5 .

Substituent Effects

• Ethoxy Group: The 6-ethoxy substitution on the benzo[d]thiazole ring in the target compound contrasts with the phenyl group in and the methyl group in .
• Such a side chain may improve membrane permeability or target engagement in biological systems.

Data Table: Key Structural and Functional Differences

Feature	Target Compound	2-Bromo-6-phenylimidazo-thiadiazole	4-Bromo-N,N-diphenylbenzo[b]thiophene
Core Structure	Thiophene-benzo[d]thiazole carboxamide	Fused imidazo-thiadiazole	Benzo[b]thiophene
Bromine Position	Thiophene C5	Thiadiazole C2	Benzo[b]thiophene C4
Key Substituents	6-ethoxy, dimethylaminoethyl	Phenyl	Diphenylamine, methyl
Synthetic Yield	Not reported	Not quantified	97.3%
Potential Bioactivity	Hypothesized enzyme/receptor modulation	Amine-reactive intermediate	Unknown (structural analog)

Research Implications and Limitations